Cas no 1805580-27-1 (2-Bromo-3-fluoro-6-(trifluoromethylthio)phenol)

• Product Name: 2-Bromo-3-fluoro-6-(trifluoromethylthio)phenol
• CAS No: 1805580-27-1
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4974138
• Update Time: 2023-08-24

2-Bromo-3-fluoro-6-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-6-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-5-3(9)1-2-4(6(5)13)14-7(10,11)12/h1-2,13H
• InChI Key： NSGPJXHCHICDOU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1O)SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5